Methyl 5-(hydroxymethyl)-2-methylbenzoate

• IUPAC Name: methyl 5-(hydroxymethyl)-2-methylbenzoate
• InChI: InChI=1S/C10H12O3/c1-7-3-4-8(6-11)5-9(7)10(12)13-2/h3-5,11H,6H2,1-2H3
• InChI Key: ADAWLFHEMUIDFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CO)C(=O)OC
• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• CAS RN: 72985-24-1

Description

5-Hydroxymethylfurfural (HMF) is an organic compound formed by the dehydration of reducing sugars. It is a white low-melting solid, which is highly soluble in both water and organic solvents. The molecule consists of a furan ring, containing both aldehyde and alcohol functional groups.

Synthesis Analysis

HMF can be produced from biomass feedstocks. Significant advances have been made on various transformations such as hydrogenation, oxidation, aldol condensation, rehydration, amination, polymerization, etherification, and decarbonylation.

Molecular Structure Analysis

The molecular structure of HMF has been investigated using ATR-FTIR spectroscopy, Scanning Electron Microscopy (SEM), and Dynamic Light Scattering (DLS) experiments.

Chemical Reactions Analysis

HMF undergoes various transformations including a reaction pathway in which humins form either through a ring opening mechanism and/or through substitution at the α or β position via nucleophilic attack.

Physical And Chemical Properties Analysis

HMF has a molar mass of 126.111 g·mol−1, a density of 1.29 g/cm3, a melting point of 30 to 34 °C, and a boiling point of 114 to 116 °C.

Scientific Research Applications

Biological Screening and Drug Development

• Methyl 5-(hydroxymethyl)-2-methylbenzoate (referred to as 5-HMF-Me) has shown promise as a stable derivative of 5-hydroxymethylfurfural (5-HMF), a platform compound derived from carbohydrates. .

Liquid Biofuel Production

• Researchers have investigated the hydrogenation of 5-HMF to produce valuable liquid biofuels. .

Materials Design and Functional Properties

• The synthesis of 5-HMF-Me via a one-pot Wittig reaction highlights its potential in materials science. .

Radiation-Resistant Biocatalysis

• A radiation-resistant strain, Deinococcus wulumuqiensis R12, has been employed as a whole-cell biocatalyst for the selective oxidation of 5-HMF to 5-hydroxymethylfuroic acid (HMFCA). .

Mechanism of Action

“Methyl 5-(hydroxymethyl)-2-methylbenzoate” is a type of organic compound known as an ester, specifically a benzoate ester. Esters are common in organic chemistry and biochemistry, and they’re often involved in various biological functions. For example, they can act as prodrugs, which are biologically inactive compounds that can be metabolized in the body to produce an active drug .

The compound also contains a hydroxymethyl group, which is a type of functional group consisting of a hydroxyl group (-OH) attached to a methyl group (-CH3). This group is often involved in various chemical reactions, and it can potentially increase the compound’s solubility in water, which could influence its pharmacokinetics .

Safety and Hazards

While specific safety and hazard information for “Methyl 5-(hydroxymethyl)-2-methylbenzoate” is not available, similar compounds like 5-Hydroxymethylfurfural have been studied. For example, it’s recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

HMF is recognized as a commercial opportunity for whoever can manage to produce it economically. It is also considered a promising strategy towards the utilization of renewable feedstocks. The synthesis of value-added commercial and potential chemicals (e.g., furan-based polyester platform 2,5-furandicarboxylic acid (FDCA), 5-hydroxymethyl-2-furancarboxylic acid (HMFCA), 2,5-diformylfuran (DFF)) is one of the future directions.

Synthesis routes and methods

Procedure details

To a stirring solution of 800 mg of 5-(hydroxymethyl)-2-methylbenzaldehyde in 20 mL of MeOH was added 3.4 g (5.5 mmol) of Oxone. The mixture was stirred at r.t. for 3.75 h and 2 mL of MeOH was added. After 2.5 h, 15 mL of 1N HCl, 45 mL of H2O, and EtOAc were added, and the layers separated. The aqueous layer was extracted, the combined extracts were washed with brine, dried over Na2SO4, filtered, and concentrated. Purification by flash silica gel chromatography (30% EtOAc/hexanes) provided 377 mg of methyl 5-(hydroxymethyl)-2-methylbenzoate as a yellow oil with some impurity.